Cas no 94088-25-2 (1-Undecen-3-ol,3-acetate)

• Product Name: 1-Undecen-3-ol,3-acetate
• CAS No: 94088-25-2
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 818536
• PubChem ID: 3023472
• Update Time: 2025-04-19

1-Undecen-3-ol,3-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Undecen-3-ol,3-acetate
• undec-1-en-3-yl acetate
• EINECS 302-023-4
• ACETIC ACID 1-OCTYL-ALLYL ESTER
• DTXSID00916531
• AKOS024331860
• SCHEMBL6503353
• NS00064342
• 94088-25-2

• Inchi： 1S/C13H24O2/c1-4-6-7-8-9-10-11-13(5-2)15-12(3)14/h5,13H,2,4,6-11H2,1,3H3
• InChI Key： KQQKISBWTDGYIM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C=C)CCCCCCCC

Computed Properties

• Exact Mass: 212.17763
• Monoisotopic Mass: 212.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.8

Experimental Properties

• Density: 0.877
• Boiling Point: 267.1°Cat760mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.439
• PSA: 26.30000
• LogP: 3.85470